Cas no 2225146-17-6 (6-(1,2-oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 6-(1,2-oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 2225146-17-6
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 5825523
• PubChem ID: 165574833
• Update Time: 2025-10-20

6-(1,2-oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(1,2-oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
• EN300-1719840
• 2225146-17-6
• 6-[(1,2-oxazol-5-yl)methoxy]-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C13H14N2O2.ClH/c1-2-12(16-9-13-4-6-15-17-13)7-10-3-5-14-8-11(1)10;/h1-2,4,6-7,14H,3,5,8-9H2;1H
• InChI Key： RXVUPADJMURDBK-UHFFFAOYSA-N
• SMILES： Cl.O(CC1=CC=NO1)C1C=CC2CNCCC=2C=1

Computed Properties

• Exact Mass: 266.0822054g/mol
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Additional information on 6-(1,2-oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride

6-(1,2-Oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride: A Comprehensive Overview

6-(1,2-Oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 2225146-17-6) is a complex organic compound with significant potential in the field of drug discovery and development. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities. The structure of this compound includes a tetrahydroisoquinoline core with a methoxy group substituted at the 6-position and an oxazol ring attached via the methoxy group. This unique combination of structural features makes it an interesting target for researchers in medicinal chemistry and pharmacology.

The tetrahydroisoquinoline framework is a common motif in natural products and synthetic compounds due to its ability to interact with various biological targets. The oxazol ring, on the other hand, is a heterocyclic structure that can enhance the compound's stability and bioavailability. Recent studies have shown that such heterocyclic substitutions can significantly influence the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications.

One of the most promising aspects of 6-(1,2-Oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is its potential as a neuroprotective agent. Researchers have demonstrated that this compound exhibits strong antioxidant activity, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to modulate key enzymes involved in inflammation has positioned it as a potential candidate for anti-inflammatory therapies.

Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound to various protein targets. For instance, molecular docking studies have revealed that 6-(1,2-Oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride has a high affinity for serotonin reuptake transporters, suggesting its potential as an antidepressant. Furthermore, its ability to inhibit histone deacetylases (HDACs) has opened new avenues for epigenetic therapy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the tetrahydroisoquinoline core through cyclization reactions and the subsequent introduction of the oxazol group via nucleophilic substitution. Recent optimizations in these steps have improved the overall yield and purity of the compound.

In terms of pharmacokinetics, studies have shown that 6-(1,2-Oxazol-5-yl)methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride has favorable absorption properties in preclinical models. Its bioavailability is enhanced by the presence of the oxazol ring, which reduces hepatic first-pass metabolism. However, further research is needed to fully understand its metabolism and excretion pathways in humans.

Despite its promising properties, there are challenges associated with the development of this compound into a therapeutic agent. One major concern is its potential for off-target effects due to its structural similarity to other isoquinoline derivatives. To address this issue, researchers are exploring strategies such as structure-based drug design and fragment-based screening to improve selectivity.

In conclusion,6-(1,Oxazolyl)methoxytetrahydroisoquinoline hydrochloride (CAS No. 2225146) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research focusing on optimizing its pharmacokinetic profile and elucidating its mechanism of action,this compound holds great promise for addressing unmet medical needs in various therapeutic areas.